Cas no 1229516-67-9 (Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate)

• Product Name: Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate
• CAS No: 1229516-67-9
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 1214507
• PubChem ID: 71651175
• Update Time: 2025-06-12

Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate
• AGN-PC-0D4KG8
• AK127293
• tert-butyl 4-(4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl)piperidine-1-carboxylate
• tert-butyl 4-(4-(2-bromobenzyl)piperazin-1-yl)-3-nitrobenzoate
• KB-260573
• AKOS016042744
• tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxylate
• 1229516-67-9
• CS-0005693
• DB-352999
• EN300-4350964
• tert-butyl 4-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]piperidine-1-carboxylate
• 4-[4-(Hydroxymethyl)-1H-1,2,3-triazol-1-yl]-1-piperidinecarboxylic acid tert-butyl ester

• Inchi： 1S/C13H22N4O3/c1-13(2,3)20-12(19)16-6-4-11(5-7-16)17-8-10(9-18)14-15-17/h8,11,18H,4-7,9H2,1-3H3
• InChI Key： DIDNNROJDFHIMV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)N1C=C(CO)N=N1)=O

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.28

Additional information on Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate

Professional Introduction to Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate (CAS No: 1229516-67-9)

Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate, a compound with the CAS number 1229516-67-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in drug discovery and development. The nomenclature of the compound provides valuable insights into its chemical composition and functional groups, which are critical for understanding its behavior and interactions within biological systems.

The molecular structure of Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate consists of several key components that contribute to its unique properties. The presence of a tert-butyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its bioavailability. The piperidine ring, a common motif in pharmaceuticals, introduces basicity and flexibility to the molecule, which can be advantageous for binding to biological targets. Furthermore, the triazol-1-yl moiety and the hydroxymethyl group contribute to the compound's ability to engage in hydrogen bonding and other forms of non-covalent interactions, which are essential for drug-receptor binding.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can simultaneously modulate multiple biological pathways. Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate exemplifies this trend by incorporating multiple pharmacophoric elements into a single molecule. Studies have shown that such multifunctional compounds can exhibit enhanced therapeutic efficacy and reduced side effects compared to traditional monotherapies. The hydroxymethyl group, in particular, has been identified as a key player in mediating interactions with various biological targets, including enzymes and receptors involved in inflammation and pain signaling.

The synthesis of Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the formation of the triazol ring through cycloaddition reactions between azides and alkynes. Subsequent functionalization steps introduce the piperidine carboxylate moiety and the tert-butyl group, which are critical for achieving the desired pharmacological properties. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity of the final product.

In vitro studies have demonstrated promising results regarding the biological activity of Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate. The compound has shown potential as an inhibitor of various enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, preliminary data suggest that it may exhibit analgesic properties by interacting with opioid receptors in the central nervous system. These findings align with current trends in drug development aimed at identifying novel therapeutic agents with improved safety profiles.

The development of Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate also underscores the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been utilized to predict how the compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into optimizing its structure for enhanced binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can accelerate the drug development process and reduce costs associated with traditional trial-and-error approaches.

Future research directions for Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate include exploring its potential in treating chronic inflammatory diseases and pain disorders. Clinical trials are being planned to evaluate its efficacy and safety in human subjects. The compound's unique chemical structure suggests that it may offer advantages over existing treatments by targeting multiple disease mechanisms simultaneously. This approach could lead to more effective therapies with fewer side effects.

The impact of Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate extends beyond its immediate applications in drug development. It serves as a valuable tool for researchers studying molecular recognition and drug-receptor interactions. The insights gained from studying this compound can be applied to designing other novel therapeutics with improved pharmacological properties. As our understanding of complex biological systems continues to grow, compounds like Tert-butyl 4-[4-(hydroxymethyl)triazol-1-yl]piperidine-1-carboxyl Ate will play an increasingly important role in advancing medical science.